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Compound Name: 2-Hydroxyisophthalic acid

Cat. No.: B1222774 Get Quote

An In-depth Technical Guide on 2-
Hydroxyisophthalic Acid
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document clarifies the structural distinction between 2-hydroxyisophthalic
acid and p-hydroxybenzoic acid before providing a detailed overview of 2-hydroxyisophthalic
acid.

Introduction: Structural Clarification and Overview
A common point of confusion in aromatic acid chemistry is the relationship between various

substituted benzoic acids. It is essential to establish from the outset that 2-hydroxyisophthalic
acid is not a derivative of p-hydroxybenzoic acid. Their core structures are fundamentally

different.

p-Hydroxybenzoic acid features a single carboxyl group (-COOH) and a single hydroxyl

group (-OH) in a para (1,4) arrangement on a benzene ring.

2-Hydroxyisophthalic acid, also known as 3-carboxysalicylic acid, is a dicarboxylic acid. It

is a derivative of isophthalic acid (benzene-1,3-dicarboxylic acid), with an additional hydroxyl

group at the 2-position.
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This guide provides a comprehensive technical overview of 2-hydroxyisophthalic acid,

focusing on its synthesis, properties, and applications, particularly its significant role as a

building block in coordination chemistry and materials science.

Physicochemical and Structural Properties
2-Hydroxyisophthalic acid is a crystalline solid that possesses unique characteristics owing

to the specific arrangement of its functional groups. The presence of two carboxylic acid groups

and an adjacent hydroxyl group allows for versatile coordination with metal ions and diverse

hydrogen bonding interactions.

Table 1: Key Properties of 2-Hydroxyisophthalic Acid

Property Value

IUPAC Name 2-Hydroxybenzene-1,3-dicarboxylic acid

Other Names 3-Carboxysalicylic acid

CAS Number 601-97-8

Molecular Formula C₈H₆O₅

Molecular Weight 182.13 g/mol

Appearance White to off-white crystalline powder

Melting Point 243-247 °C (decomposes)

Solubility Soluble in ethanol, ether, and hot water.

Synthesis of 2-Hydroxyisophthalic Acid
The primary route for synthesizing 2-hydroxyisophthalic acid is through the carboxylation of

m-hydroxybenzoic acid, a process analogous to the Kolbe-Schmitt reaction. This reaction

involves the treatment of the phenoxide derived from m-hydroxybenzoic acid with carbon

dioxide under elevated temperature and pressure.
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Detailed Experimental Protocol: Carboxylation of m-
Hydroxybenzoic Acid
This protocol is a representative synthesis based on the Kolbe-Schmitt reaction, adapted for

the preparation of 2-hydroxyisophthalic acid.[1][2][3][4][5]

Materials:

m-Hydroxybenzoic acid

Potassium hydroxide (KOH)

Carbon dioxide (CO₂), high pressure

Hydrochloric acid (HCl), concentrated

Water

High-pressure autoclave reactor

Procedure:

Formation of the Potassium Salt: In a suitable reaction vessel, dissolve m-hydroxybenzoic

acid in an aqueous solution of potassium hydroxide. The molar ratio should ensure the

formation of the dipotassium salt.

Dehydration: The resulting solution is carefully heated under vacuum to remove water,

yielding the anhydrous potassium salt of m-hydroxybenzoic acid as a dry powder. Complete

dryness is crucial as moisture reduces the reaction yield.[1]

Carboxylation: The anhydrous salt is transferred to a high-pressure autoclave. The vessel is

sealed and purged with nitrogen before being pressurized with carbon dioxide to

approximately 100 atm. The reactor is then heated to around 200-240°C and maintained for

several hours with constant agitation.

Work-up and Isolation: After cooling, the autoclave is carefully depressurized. The solid

reaction mixture is dissolved in hot water.
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Acidification: The aqueous solution is filtered to remove any insoluble byproducts. The clear

filtrate is then acidified with concentrated hydrochloric acid until the pH is strongly acidic (pH

1-2).

Precipitation and Purification: 2-Hydroxyisophthalic acid precipitates as a solid upon

acidification. The mixture is cooled to maximize precipitation. The crude product is collected

by vacuum filtration, washed with cold water, and can be further purified by recrystallization

from hot water or a suitable organic solvent.

Synthesis Workflow Diagram
The logical steps of the synthesis process are visualized below.
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Caption: Workflow for the synthesis of 2-hydroxyisophthalic acid.
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Applications in Research and Development
The trifunctional nature of 2-hydroxyisophthalic acid makes it a highly valuable ligand, or

"linker," in coordination chemistry, particularly for the synthesis of Metal-Organic Frameworks

(MOFs).

Metal-Organic Frameworks (MOFs)
MOFs are crystalline materials constructed from metal ions or clusters connected by organic

linkers. The specific geometry and functional groups of 2-hydroxyisophthalic acid allow for

the formation of porous frameworks with tailored properties.

Coordination: The two carboxylate groups and the hydroxyl group can coordinate to metal

centers in various modes, leading to diverse network topologies.

Functionality: The hydroxyl group pointing into the pores of the MOF can serve as a site for

post-synthetic modification or as an active site for catalysis and selective guest binding.

Applications for MOFs built with this linker include:

Gas storage and separation

Catalysis

Chemical sensing

Drug delivery

Logical Diagram: Role as a MOF Linker
This diagram illustrates the conceptual role of 2-hydroxyisophthalic acid in forming a

functional MOF structure.
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Caption: Conceptual role of 2-hydroxyisophthalic acid in MOF construction.

Conclusion
While not a derivative of p-hydroxybenzoic acid, 2-hydroxyisophthalic acid is a significant

compound in its own right. Its synthesis via the Kolbe-Schmitt reaction provides access to a

versatile building block essential for the development of advanced materials like Metal-Organic

Frameworks. The unique arrangement of its three functional groups imparts properties that are

actively being exploited by researchers in materials science and drug development to create

materials with precisely controlled structures and functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://en.wikipedia.org/wiki/Kolbe%E2%80%93Schmitt_reaction
https://byjus.com/jee/kolbe-reaction-mechanism/
https://testbook.com/chemistry/kolbe-reaction-mechanism
https://www.aakash.ac.in/important-concepts/chemistry/kolbes-reaction
https://www.aakash.ac.in/important-concepts/chemistry/kolbes-reaction
https://www.benchchem.com/product/b1222774#2-hydroxyisophthalic-acid-as-a-derivative-of-p-hydroxybenzoic-acid
https://www.benchchem.com/product/b1222774#2-hydroxyisophthalic-acid-as-a-derivative-of-p-hydroxybenzoic-acid
https://www.benchchem.com/product/b1222774#2-hydroxyisophthalic-acid-as-a-derivative-of-p-hydroxybenzoic-acid
https://www.benchchem.com/product/b1222774#2-hydroxyisophthalic-acid-as-a-derivative-of-p-hydroxybenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1222774?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

